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[6-(1-Adamantyl)-3-amino-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]-(1,3-benzodioxol-5-yl)methanone [6-(1-Adamantyl)-3-amino-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]-(1,3-benzodioxol-5-yl)methanone
Brand Name: Vulcanchem
CAS No.: 488745-28-4
VCID: VC0460269
InChI: InChI=1S/C26H23F3N2O3S/c27-26(28,29)16-7-19(25-8-12-3-13(9-25)5-14(4-12)10-25)31-24-20(16)21(30)23(35-24)22(32)15-1-2-17-18(6-15)34-11-33-17/h1-2,6-7,12-14H,3-5,8-11,30H2
SMILES: C1C2CC3CC1CC(C2)(C3)C4=NC5=C(C(=C4)C(F)(F)F)C(=C(S5)C(=O)C6=CC7=C(C=C6)OCO7)N
Molecular Formula: C26H23F3N2O3S
Molecular Weight: 500.5g/mol

[6-(1-Adamantyl)-3-amino-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]-(1,3-benzodioxol-5-yl)methanone

CAS No.: 488745-28-4

Main Products

VCID: VC0460269

Molecular Formula: C26H23F3N2O3S

Molecular Weight: 500.5g/mol

[6-(1-Adamantyl)-3-amino-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]-(1,3-benzodioxol-5-yl)methanone - 488745-28-4

CAS No. 488745-28-4
Product Name [6-(1-Adamantyl)-3-amino-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]-(1,3-benzodioxol-5-yl)methanone
Molecular Formula C26H23F3N2O3S
Molecular Weight 500.5g/mol
IUPAC Name [6-(1-adamantyl)-3-amino-4-(trifluoromethyl)thieno[2,3-b]pyridin-2-yl]-(1,3-benzodioxol-5-yl)methanone
Standard InChI InChI=1S/C26H23F3N2O3S/c27-26(28,29)16-7-19(25-8-12-3-13(9-25)5-14(4-12)10-25)31-24-20(16)21(30)23(35-24)22(32)15-1-2-17-18(6-15)34-11-33-17/h1-2,6-7,12-14H,3-5,8-11,30H2
Standard InChIKey PFCKUQBDVNLQJE-UHFFFAOYSA-N
SMILES C1C2CC3CC1CC(C2)(C3)C4=NC5=C(C(=C4)C(F)(F)F)C(=C(S5)C(=O)C6=CC7=C(C=C6)OCO7)N
Canonical SMILES C1C2CC3CC1CC(C2)(C3)C4=NC5=C(C(=C4)C(F)(F)F)C(=C(S5)C(=O)C6=CC7=C(C=C6)OCO7)N
PubChem Compound 3827410
Last Modified Nov 13 2021
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